Cas no 44976-83-2 (2-(Diisopropylamino)acetic acid)

• Product Name: 2-(Diisopropylamino)acetic acid
• CAS No: 44976-83-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 929756
• PubChem ID: 3164601
• Update Time: 2025-10-30

2-(Diisopropylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Diisopropylamino)acetic acid
• 2-[di(propan-2-yl)amino]acetic acid
• Diisopropylamino-acetic acid
• N,N-Diisopropylglycine
• SCHEMBL867976
• diisopropylglycine
• (diisopropylamino)acetic acid
• 44976-83-2
• HJOTVKSRXFESJH-UHFFFAOYSA-N
• A50527
• AKOS005264281
• Glycine, N,N-bis(1-methylethyl)-
• 2-(Diisopropylamino)aceticacid
• DTXSID70390384
• CS-0320020

• MDL： MFCD07189150
• Inchi： 1S/C8H17NO2/c1-6(2)9(7(3)4)5-8(10)11/h6-7H,5H2,1-4H3,(H,10,11)
• InChI Key： HJOTVKSRXFESJH-UHFFFAOYSA-N
• SMILES： OC(CN(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 1.18980

2-(Diisopropylamino)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(Diisopropylamino)acetic acid

Professional Introduction to 2-(Diisopropylamino)acetic Acid (CAS No. 44976-83-2)

2-(Diisopropylamino)acetic acid, identified by its Chemical Abstracts Service (CAS) number 44976-83-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a diisopropylamino functional group attached to an acetic acid backbone, has garnered attention due to its versatile structural and chemical properties. Its unique configuration makes it a valuable intermediate in the development of various pharmacologically active agents, particularly in the synthesis of protease inhibitors and kinase modulators.

The diisopropylamino moiety contributes to the compound's lipophilicity and solubility characteristics, which are critical factors in drug design. This feature allows 2-(Diisopropylamino)acetic acid to interact effectively with biological targets, enhancing its potential as a building block in medicinal chemistry. Recent advancements in computational chemistry have further highlighted its role in designing molecules with improved pharmacokinetic profiles, such as enhanced oral bioavailability and reduced metabolic clearance.

In the realm of drug discovery, 2-(Diisopropylamino)acetic acid has been explored as a precursor in the synthesis of novel therapeutic agents targeting neurological and inflammatory disorders. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory effects on specific enzymes implicated in neurodegenerative diseases. The acetic acid moiety, while seemingly simple, provides a reactive site for further functionalization, enabling chemists to tailor the compound's properties for targeted therapeutic applications.

Recent research has also underscored the importance of 2-(Diisopropylamino)acetic acid in the development of next-generation antibiotics. By serving as a scaffold for structure-activity relationship (SAR) studies, this compound has facilitated the identification of analogs with improved antimicrobial efficacy against resistant bacterial strains. The diisopropylamino group's ability to modulate enzyme binding affinities has been particularly instrumental in this context, offering a strategic advantage in combating microbial infections.

The synthesis of 2-(Diisopropylamino)acetic acid typically involves multi-step organic reactions, often starting from readily available precursors such as diisopropylethanolamine and acetyl chloride. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are particularly relevant in industrial settings where cost-effectiveness and scalability are paramount for large-scale pharmaceutical manufacturing.

From a biochemical perspective, 2-(Diisopropylamino)acetic acid interacts with various biological systems through non-covalent interactions, including hydrogen bonding and hydrophobic effects. This property is leveraged in designing molecules that can selectively bind to biological targets without off-target effects. Such selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. For example, derivatives of 2-(Diisopropylamino)acetic acid have been investigated for their role as plant growth regulators or as intermediates in synthesizing novel pesticides. The adaptability of this molecule underscores its broad utility across multiple industries.

Regulatory considerations play a significant role in the commercialization of 2-(Diisopropylamino)acetic acid and its derivatives. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards required for pharmaceutical use. Additionally, environmental impact assessments are conducted to evaluate its biodegradability and ecological safety, ensuring sustainable practices in its production and application.

In conclusion, 2-(Diisopropylamino)acetic acid (CAS No. 44976-83-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features make it an invaluable intermediate in drug discovery, enabling the development of novel therapeutic agents with enhanced efficacy and reduced side effects. As research continues to uncover new applications for this compound, its significance in modern chemistry is poised to grow even further.